Cas no 42578-38-1 (1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:))

• Product Name: 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:)
• CAS No: 42578-38-1
• MF: C₁₆H₁₃MgNO₃S
• MW: 323.649323225021
• CID: 324258
• Update Time: 2023-03-30

1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:)

• Inchi： 1S/C16H13NO3S.Mg.2H/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;;/h1-11,17H,(H,18,19,20);;;
• InChI Key： BLNUUFGAIQJXRZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CC(NC3C=CC=CC=3)=C12)(O)(=O)=O.[Mg]

Computed Properties

• Exact Mass: 323.047
• Monoisotopic Mass: 323.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2